2-[6-(4-Fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 3,4-dihydro-1H-isoquinolin-2-yl-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]methanone
• InChI: InChI=1S/C21H16FN3OS/c22-17-7-5-15(6-8-17)18-12-25-19(13-27-21(25)23-18)20(26)24-10-9-14-3-1-2-4-16(14)11-24/h1-8,12-13H,9-11H2
• InChI Key: GJFQLMUSKKXVPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(=O)C3=CSC4=NC(=CN34)C5=CC=C(C=C5)F
• Molecular Formula: C21H16FN3OS
• Molecular Weight: 377.4 g/mol
• CAS No.: 1049417-20-0

Description

The compound “2-[6-(4-Fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]-1,2,3,4-tetrahydroisoquinoline” is an imidazothiazole derivative. Imidazothiazole derivatives are known to stimulate human constitutive androstane receptor (CAR) nuclear translocation.

Synthesis Analysis

The synthesis of imidazo[2,1-b][1,3]thiazoles involves the reaction of (2Z)-1,3-diaryl-4-bromobut-2-en-1-one derivatives with 2-aminothiazoles. The outcome of this reaction depends on the structure of the starting bromo ketone.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds related to 2-[6-(4-Fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]-1,2,3,4-tetrahydroisoquinoline involve various strategies to incorporate fluorophenyl groups, imidazo[2,1-b][1,3]thiazole, and tetrahydroisoquinoline moieties. These methods are crucial for exploring the structure-activity relationships and for developing compounds with potential biological activities. For instance, the synthesis of imidazo[2,1-b][1,3,4] thiadiazole derivatives, characterized by spectroscopic and crystal structure analysis, provides insight into the molecular structures and supramolecular interactions of these compounds (Banu et al., 2013).

Anticancer Potential

Research into novel 2-aralkyl-5-substituted-6-(4'-fluorophenyl)-imidazo[2,1-b][1,3,4]thiadiazole derivatives has demonstrated strong cytotoxicity against leukemia cells, indicating the potential for these compounds as chemotherapeutic agents. Such studies are essential for identifying new candidates for cancer therapy and understanding their mechanisms of action (Karki et al., 2011).

Antimicrobial and Antimycobacterial Activities

The antimicrobial and antimycobacterial activities of fluorinated benzothiazolo imidazole compounds have been investigated, showing promising results. These studies contribute to the search for new antimicrobial agents capable of combating resistant strains of bacteria and mycobacteria (Sathe et al., 2011).

Luminescent Properties and OLED Applications

The luminescent properties of 5,6-dihydroimidazo[2,1-a]isoquinolines have been explored, particularly for their potential application in organic light-emitting diodes (OLEDs). These findings open up new possibilities for the development of advanced materials for electronic and photonic devices, showcasing the versatility of compounds related to this compound in materials science (Wang et al., 2021).